Cas no 82110-13-2 ((2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol)

• Product name: (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol
• CAS No: 82110-13-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1032534
• PubChem ID: 10351682

(2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol
• (2S,4S)-2-methyloxan-4-ol
• (2S,4S)-2-Methyl-tetrahydro-2H-pyran-4-ol
• (2S,4S)-2-methyltetrahydropyran-4-ol
• A922693
• 82110-13-2
• PS-15942
• F85927
• DTXSID80438448
• CS-0183100
• SCHEMBL6788556
• cis-2-methyltetrahydropyran-4-ol
• DB-075810

• MDL： MFCD20040401
• Inchi： InChI=1S/C6H12O2/c1-5-4-6(7)2-3-8-5/h5-7H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： ZHPKAPJNEIKPGV-WDSKDSINSA-N
• SMILES： O[C@@H]1C[C@H](C)OCC1

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 210.2±8.0°C at 760 mmHg

(2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol

Comprehensive Overview of (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol (CAS No. 82110-13-2): Properties, Applications, and Industry Insights

(2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol (CAS No. 82110-13-2) is a chiral cyclic ether-alcohol compound with significant relevance in pharmaceutical synthesis, fragrance formulation, and specialty chemical applications. Its unique stereochemistry and functional groups make it a versatile intermediate for asymmetric synthesis. The compound's tetrahydro-2H-pyran scaffold is a privileged structure in drug discovery, often found in bioactive molecules targeting neurological and metabolic disorders.

Recent advancements in green chemistry have spurred interest in sustainable production methods for (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol. Researchers are exploring biocatalytic routes using engineered enzymes or microbial fermentation to achieve higher enantioselectivity compared to traditional chemical synthesis. This aligns with the pharmaceutical industry's growing demand for chiral building blocks with ≥99% ee (enantiomeric excess) for developing novel therapeutics.

The flavor and fragrance industry values this compound for its potential to contribute woody, herbal olfactory notes. When derivatized, it may enhance sustainable fragrance formulations as consumers increasingly prefer eco-friendly personal care products. Analytical studies using GC-MS and NMR spectroscopy confirm its stability in various pH conditions, making it suitable for diverse formulation matrices.

From a molecular perspective, the 2-methyl substitution and 4-hydroxy group in the tetrahydropyran ring create distinct reactivity patterns. These features enable selective functionalization at either position – a property exploited in multi-step syntheses of complex natural products. Computational chemistry studies suggest the compound's low energy conformers preferentially adopt chair configurations, influencing its molecular interactions.

Quality control protocols for CAS No. 82110-13-2 typically involve chiral HPLC analysis to verify stereochemical purity, alongside standard characterization techniques. The compound's physicochemical properties – including its moderate water solubility (approximately 15 g/L at 25°C) and logP value of 0.9 – make it suitable for both aqueous and organic phase reactions. These characteristics answer frequent queries about the compound's solubility profile and reaction compatibility in research forums.

Emerging applications include its use as a ligand in asymmetric catalysis and as a precursor for biodegradable polymers. The hydroxyl group's versatility allows for facile conversion to esters, ethers, or carbonyl derivatives, addressing synthetic chemistry challenges discussed in recent publications. Stability studies indicate excellent shelf life when stored under inert atmosphere at -20°C, a crucial consideration for industrial users.

Regulatory status varies by region, but current data suggests (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol falls outside major chemical restriction lists. However, manufacturers should consult latest REACH and TSCA updates, as regulatory landscapes evolve. Safety data sheets recommend standard organic compound handling procedures, with particular attention to its mild irritant properties.

The global market for such fine chemicals shows steady growth (CAGR ~5.8%), driven by pharmaceutical R&D and premium fragrance development. Suppliers increasingly offer custom synthesis services for analogs and isotopically labeled versions (e.g., deuterated compounds) to meet specialized research needs. This responds to growing academic interest in reaction mechanism studies using kinetic isotope effects.

Analytical method development remains an active research area, with recent publications describing improved HPLC chiral separation techniques for this stereoisomer. Such advancements help address purity verification challenges that frequently appear in chemical synthesis forums. The compound's NMR fingerprint (particularly the distinctive coupling patterns between H-2 and H-4 protons) serves as a valuable diagnostic tool for synthetic chemists.

Looking forward, the integration of continuous flow chemistry and artificial intelligence in process optimization may further enhance the commercial viability of (2S,4S)-2-Methyltetrahydro-2H-pyran-4-ol production. These technological synergies could reduce costs while maintaining the high stereochemical purity demanded by end-users in cutting-edge applications.